Cas no 1525984-39-7 (2-Furanmethanol, α-(2-aminoethyl)-5-bromo-)

• Product Name: 2-Furanmethanol, α-(2-aminoethyl)-5-bromo-
• CAS No: 1525984-39-7
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 5282875
• Update Time: 2025-10-19

2-Furanmethanol, α-(2-aminoethyl)-5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, α-(2-aminoethyl)-5-bromo-

• Inchi： 1S/C7H10BrNO2/c8-7-2-1-6(11-7)5(10)3-4-9/h1-2,5,10H,3-4,9H2
• InChI Key： FOVMQYYJNVBMSJ-UHFFFAOYSA-N
• SMILES： C(C1OC(Br)=CC=1)(O)CCN

Additional information on 2-Furanmethanol, α-(2-aminoethyl)-5-bromo-

Introduction to 2-Furanmethanol, α-(2-aminoethyl)-5-bromo-

2-Furanmethanol, α-(2-aminoethyl)-5-bromo- is a compound with the CAS number 1525984-39-7, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug design and synthesis.

The compound's structure features a furan ring with a bromine substituent at the 5-position and an α-(2-aminoethyl) group attached to the 2-position of the furan ring, along with a hydroxymethyl group (-CH₂OH). This combination of functional groups makes it a versatile molecule for various chemical transformations and biological interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of an aminoethyl group introduces additional flexibility and reactivity, enabling this compound to serve as a valuable intermediate in the synthesis of more complex structures.

In terms of synthesis, researchers have explored various methods to efficiently prepare this compound, often employing multi-step reactions involving coupling agents or catalytic systems to achieve high yields and purity levels.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting specific enzymes or receptors, suggesting its potential role in drug discovery programs aimed at treating conditions such as inflammation or neurodegenerative diseases.

Moreover, advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets, providing insights into its binding affinities and selectivity profiles.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and its potential applications in the biomedical sciences.